Cas no 2137531-87-2 (tert-butyl 2-amino-3-(4-ethyl-1H-pyrazol-1-yl)propanoate)

• Product Name: tert-butyl 2-amino-3-(4-ethyl-1H-pyrazol-1-yl)propanoate
• CAS No: 2137531-87-2
• MF: C₁₂H₂₁N₃O₂
• MW: 239.314042806625
• CID: 5966493
• PubChem ID: 165490571
• Update Time: 2025-06-12

tert-butyl 2-amino-3-(4-ethyl-1H-pyrazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-amino-3-(4-ethyl-1H-pyrazol-1-yl)propanoate
• EN300-1141490
• 2137531-87-2

• Inchi： 1S/C12H21N3O2/c1-5-9-6-14-15(7-9)8-10(13)11(16)17-12(2,3)4/h6-7,10H,5,8,13H2,1-4H3
• InChI Key： YPWRJHHVGPAGFF-UHFFFAOYSA-N
• SMILES： O(C(C(CN1C=C(C=N1)CC)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 239.16337692g/mol
• Monoisotopic Mass: 239.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 70.1Ų

Additional information on tert-butyl 2-amino-3-(4-ethyl-1H-pyrazol-1-yl)propanoate

Professional Introduction to Tert-butyl 2-amino-3-(4-ethyl-1H-pyrazol-1-yl)propanoate (CAS No. 2137531-87-2)

Tert-butyl 2-amino-3-(4-ethyl-1H-pyrazol-1-yl)propanoate, with the chemical identifier CAS No. 2137531-87-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a tert-butyl group and an amino functional group alongside a pyrazole moiety, has garnered attention for its potential applications in drug discovery and medicinal chemistry.

The structural framework of Tert-butyl 2-amino-3-(4-ethyl-1H-pyrazol-1-yl)propanoate consists of a propanoate backbone modified with an amino substituent at the second carbon and a pyrazole ring attached to the third carbon. The presence of the tert-butyl group enhances the lipophilicity of the molecule, making it a candidate for oral administration and improving its bioavailability. Additionally, the pyrazole component is known for its role in various biological activities, including anti-inflammatory, antiviral, and anticancer properties.

In recent years, there has been a growing interest in heterocyclic compounds, particularly those containing the pyrazole scaffold, due to their versatility and biological relevance. The incorporation of the 4-ethyl-1H-pyrazol-1-yl group into Tert-butyl 2-amino-3-(4-ethyl-1H-pyrazol-1-yl)propanoate introduces additional functionalization possibilities, allowing for further derivatization and exploration of its pharmacological profile.

The compound's amino group provides a site for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities. This flexibility makes Tert-butyl 2-amino-3-(4-ethyl-1H-pyrazol-1-yl)propanoate a valuable intermediate in the development of novel therapeutic agents.

Recent studies have highlighted the importance of propanoate derivatives in medicinal chemistry. The propanoate moiety is known to enhance the solubility and stability of molecules, making them more suitable for pharmaceutical applications. Tert-butyl 2-amino-3-(4-ethyl-1H-pyrazol-1-y)propanoate leverages these properties, potentially improving the pharmacokinetic profile of drugs derived from it.

The pyrazole ring in Tert-butyl 2-amino-3-(4-et hyl-lH-pyrazol-l-y]propanoate has been extensively studied for its pharmacological effects. Pyrazoles are known to exhibit a wide range of biological activities, including anti-inflammatory, antifungal, and antimicrobial properties. The presence of the ethyl group on the pyrazole ring further modulates its reactivity and biological activity, making it an attractive scaffold for drug development.

In conclusion, Tert-butyl 2-amino--(4-et hyl-lH-pyrazol-l-y]propanoate (CAS No. 2137531872) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features, including the tert-butyl, amino, and pyrazole groups, make it a versatile intermediate for synthesizing novel therapeutic agents. The compound's potential applications in drug discovery are further enhanced by its favorable physicochemical properties and the rich biological activity associated with its core structure.